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Compound of Interest

Compound Name: Tetraethylene glycol

Cat. No.: B160287 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of tetraethylene
glycol (TEG) as a high-temperature solvent in various chemical reactions. Its high boiling point,

thermal stability, and miscibility with a wide range of organic and inorganic compounds make it

an excellent medium for syntheses requiring elevated temperatures.

Introduction to Tetraethylene Glycol (TEG) as a
High-Temperature Solvent
Tetraethylene glycol is a colorless, odorless, and viscous liquid with a high boiling point and

low volatility, making it an ideal solvent for chemical reactions that require sustained high

temperatures.[1][2] It is a member of the polyethylene glycol family and is completely miscible

with water and many organic solvents.[3] Its chemical structure, featuring both ether and

hydroxyl functionalities, allows it to act not only as a solvent but also as a reducing agent and

stabilizer in certain reactions, particularly in the synthesis of nanoparticles.[4] The high thermal

stability of TEG makes it a suitable candidate for separation processes and high-temperature

reactions.[2]

Key Properties of Tetraethylene Glycol:
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Property Value Reference

Molecular Formula C8H18O5

Molecular Weight 194.23 g/mol

Boiling Point > 329 °C (> 624 °F)

Freezing Point -4 °C (25 °F)

Density (at 20 °C) 1.126 g/cm³

Dynamic Viscosity (at 20 °C) 58.3 cP

Flash Point 202 °C (396 °F)

Solubility in Water Completely soluble

Applications in High-Temperature Synthesis
TEG is a versatile solvent for a variety of high-temperature chemical transformations, including

nanoparticle synthesis, organic cross-coupling reactions, and polymerization.

The polyol process, which utilizes polyols like TEG as both a solvent and a reducing agent, is a

common method for synthesizing metal and metal oxide nanoparticles. The high boiling point of

TEG allows for the necessary temperatures to be reached for the reduction of metal precursors

and the subsequent nucleation and growth of nanoparticles.

Table 1: Examples of Nanoparticle Synthesis in Glycol Solvents
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TEG's high boiling point and polar nature make it an excellent solvent for organic reactions that

are sluggish at lower temperatures, such as the Ullmann condensation. The Ullmann reaction

is a copper-catalyzed cross-coupling reaction that traditionally requires high temperatures

(often exceeding 210 °C) and polar aprotic solvents.

Table 2: Example of a High-Temperature Organic Reaction in a Glycol Solvent
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Microwave-assisted organic synthesis (MAOS) has gained prominence for its ability to

dramatically reduce reaction times and improve yields. High-boiling solvents with high dielectric

constants, like glycols, are particularly effective in absorbing microwave energy, leading to

rapid and uniform heating. This makes TEG a suitable solvent for microwave-assisted

synthesis of various compounds, including heterocycles.
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Experimental Protocols
This protocol describes a general method for the synthesis of copper nanoparticles using the

polyol method with TEG as the solvent.

Materials:

Copper(II) carbonate (CuCO₃)

Tetraethylene glycol (TEG)

Polyvinylpyrrolidone (PVP)

Procedure:

In a three-neck round-bottom flask equipped with a mechanical stirrer, condenser, and

nitrogen inlet, dissolve a specific amount of PVP in TEG.

Add the copper carbonate precursor to the solution.

Under a nitrogen atmosphere, heat the mixture to the desired reaction temperature with

vigorous stirring. The temperature can be varied to control the particle size.

Maintain the reaction at this temperature for a set period to allow for the reduction of the

copper precursor and the formation of nanoparticles.

After the reaction is complete, cool the mixture to room temperature.

Isolate the copper nanoparticles by centrifugation.

Wash the nanoparticles several times with ethanol to remove any residual TEG and PVP.

Dry the purified nanoparticles under vacuum.

Diagram 1: Experimental Workflow for Nanoparticle Synthesis
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Reaction Setup Reaction Workup and Purification

Dissolve PVP in TEG Add Copper Carbonate Heat to Reaction Temperature
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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